4-Bromo-2-methoxy-1-methacryloylbenzene
Cat. No. B8517847
M. Wt: 255.11 g/mol
InChI Key: DCSNKYMMGJBTOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08937091B2
Procedure details
3-methoxybromobenzene (238 mg), methacryloyl chloride (110 mg), and aluminium chloride (160 mg) were reacted in dichloromethane (1.5 mL) at from 0° C. to room temperature for 4 hours. The resultant was treated in the same manner as described in Example 1 to obtain the title compound (120 mg).
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[C:5]([Br:9])[CH:6]=[CH:7][CH:8]=1.[C:10](Cl)(=[O:14])[C:11]([CH3:13])=[CH2:12].[Cl-].[Al+3].[Cl-].[Cl-]>ClCCl>[Br:9][C:5]1[CH:6]=[CH:7][C:8]([C:10](=[O:14])[C:11]([CH3:13])=[CH2:12])=[C:3]([O:2][CH3:1])[CH:4]=1 |f:2.3.4.5|
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Inputs
Step One
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Name
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Quantity
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238 mg
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Type
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reactant
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Smiles
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COC=1C=C(C=CC1)Br
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Name
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Quantity
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110 mg
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Type
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reactant
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Smiles
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C(C(=C)C)(=O)Cl
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Name
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Quantity
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160 mg
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Type
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reactant
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Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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Name
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Quantity
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1.5 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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The resultant was treated in the same manner
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=CC(=C(C=C1)C(C(=C)C)=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 120 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 44.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
